Cas no 2229557-37-1 (O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine)

• Product Name: O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine
• CAS No: 2229557-37-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6086062
• PubChem ID: 165857602
• Update Time: 2025-05-24

O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine
• 2229557-37-1
• O-[2-(1-methyl-1H-indol-2-yl)ethyl]hydroxylamine
• EN300-1740315

• Inchi： 1S/C11H14N2O/c1-13-10(6-7-14-12)8-9-4-2-3-5-11(9)13/h2-5,8H,6-7,12H2,1H3
• InChI Key： AFFGGIOETMGGRA-UHFFFAOYSA-N
• SMILES： O(CCC1=CC2C=CC=CC=2N1C)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.2Ų

Additional information on O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine

O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine: A Comprehensive Overview

O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine, also known by its CAS number 2229557-37-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into the chemical structure, synthesis, pharmacological properties, and recent advancements related to this compound.

The O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine molecule consists of an indole ring system with a methyl group at position 1 and an ethylhydroxylamine substituent at position 2. The indole moiety is a common structural element in many bioactive compounds, contributing to the molecule's ability to interact with various biological targets. The hydroxylamine group introduces additional functional diversity, potentially enhancing the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry. The indole ring's aromaticity and ability to form hydrogen bonds make it a versatile scaffold for designing bioactive molecules. For instance, researchers have explored the use of indole-based compounds in targeting G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. The O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine structure provides a unique platform for further functionalization, enabling the creation of novel therapeutic agents.

The synthesis of O-2-(1-methyl-1H-indol-2-yl)ethylhydroxylamine involves a multi-step process that typically begins with the preparation of the indole derivative. One common approach is the Buchwald-Hartwig amination reaction, which allows for the formation of carbon-nitrogen bonds under palladium catalysis. This method has been optimized in recent years to improve yield and selectivity, making it a cornerstone in the synthesis of complex indole-containing molecules.

Pharmacologically, O-2-(1-methyl-1H-indol-2-y ethylhydroxylamine has shown promising activity in preclinical models. Studies have demonstrated its potential as an antagonist for certain ion channels and enzymes, suggesting its utility in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways highlights its potential as a lead compound for drug development.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of O-CAS No. 222955737 compounds. Molecular docking studies have revealed key residues within target proteins that are critical for binding affinity, guiding further optimization efforts. These studies underscore the importance of rational drug design in enhancing the therapeutic potential of such compounds.

In conclusion, O-CAS No. 222955737, or O-CAS No. 22, represents a compelling candidate for further exploration in medicinal chemistry. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool in the quest for novel therapeutic agents.